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The rise of multidrug-resistant bacteria has reinstated colistin as a last-resort antibiotic.
However, the emergence of colistin resistance threatens its efficacy. Validating the molecular
signatures of this resistance is crucial for diagnostics and the development of novel therapeutic
strategies. This guide provides a comparative analysis of gene expression signatures
associated with colistin resistance in key Gram-negative pathogens, supported by experimental
data and detailed methodologies.

Gene Expression Signatures of Colistin Resistance

Transcriptomic studies, primarily utilizing RNA sequencing (RNA-seq), have identified several
key gene expression signatures associated with colistin resistance across Acinetobacter
baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae. These signatures
predominantly involve the upregulation of genes related to lipopolysaccharide (LPS)
modification, which reduces the affinity of the cationic colistin molecule to the bacterial outer
membrane.

Key Upregulated Genes in Colistin-Resistant Bacteria
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The following table summarizes the fold change in the expression of key genes in colistin-
resistant isolates compared to their susceptible counterparts, as determined by RNA-seq and
validated by quantitative real-time PCR (QRT-PCR).
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Gene

Function

Acinetobacter
baumannii
(Fold Change)

Pseudomonas
aeruginosa
(Fold Change)

Klebsiella
pneumoniae
(Fold Change)

pmrA

Response
regulator of the
PmrAB two-
component

system

1.7 - 2.3[1]

Upregulated

pmrB

Sensor kinase of
the PmrAB two-
component

system

2.2[1]

Upregulated

pmrC (eptA)

Phosphoethanol
amine

transferase

1.5 - 2.1[1][2]

Upregulated

Upregulated[2]

phoP

Response
regulator of the
PhoPQ two-
component

system

Upregulated

2.0 - 16.0[3]

2.0 - 3.0[4]

phoQ

Sensor kinase of
the PhoPQ two-
component

system

Upregulated

2.0 - 16.0[3]

2.0 - 3.0[4]

arn operon

Involved in L-
Ara4dN
biosynthesis and
attachment to
lipid A

Upregulated[5]

mgrB

Negative
regulator of the
PhoPQ system

Downregulated

or inactivated[4]

[e]i71el
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Note: Fold change values can vary depending on the specific strains, experimental conditions,

and quantification methods.

Signaling Pathways in Colistin Resistance

The development of colistin resistance is often mediated by two-component signal transduction
systems, primarily PmrAB and PhoPQ. These systems respond to environmental stimuli, such
as low magnesium levels or the presence of cationic antimicrobial peptides, and subsequently
upregulate genes involved in LPS modification. In Klebsiella pneumoniae, the inactivation of
the mgrB gene, a negative regulator of the PhoPQ system, is a common mechanism leading to
the constitutive activation of this pathway and subsequent colistin resistance.[7][8]
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Simplified Signaling Pathway for Colistin Resistance

Environmental Stimuli

Low Mg2+ Cationic Peptides
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RNA Sequencing Experimental Workflow

Sample Preparation
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\ 4
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A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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